Cas no 220878-55-7 (1-(cyanomethyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(cyanomethyl)cyclopentane-1-carboxylic acid
• CAS No: 220878-55-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD20656761
• CID: 244065
• PubChem ID: 22660117
• Update Time: 2025-05-21

1-(cyanomethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-(cyanomethyl)-
• Cyclopentanecarboxylic acid, 1-(cyanomethyl)- (9CI)
• 1-(cyanomethyl)cyclopentane-1-carboxylic acid
• EN300-256444
• DTXSID90627346
• 220878-55-7

• MDL： MFCD20656761
• Inchi： 1S/C8H11NO2/c9-6-5-8(7(10)11)3-1-2-4-8/h1-5H2,(H,10,11)
• InChI Key： HDKXSEFZYNIQAJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC#N)CCCC1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(cyanomethyl)cyclopentane-1-carboxylic acid

Introduction to 1-(cyanomethyl)cyclopentane-1-carboxylic acid (CAS No: 220878-55-7)

1-(cyanomethyl)cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 220878-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopentane derivatives, characterized by a cyano-substituted methyl group and a carboxylic acid functionality at the same carbon atom. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and synthetic applications.

The molecular structure of 1-(cyanomethyl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with a cyano group at the first carbon position and a carboxylic acid moiety at the same position. This bifunctional nature makes it an intriguing scaffold for medicinal chemists, as it allows for diverse modifications and derivatization strategies. The cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Meanwhile, the carboxylic acid group provides a site for hydrogen bonding and further functionalization, enhancing its utility in designing novel pharmacophores.

In recent years, there has been growing interest in cyclopentane derivatives due to their potential biological activities and structural advantages. The cyclopentane ring is known for its stability and ability to adopt a favorable conformation in biological environments, making it an excellent core structure for drug candidates. Additionally, the presence of functional groups such as cyano and carboxylic acid can modulate the pharmacokinetic properties of the molecule, including solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 1-(cyanomethyl)cyclopentane-1-carboxylic acid is its potential as a building block for more complex drug molecules. Researchers have leveraged similar scaffolds to develop compounds with various therapeutic effects, including anti-inflammatory, analgesic, and anticancer properties. The cyano group can be further transformed into other functional moieties such as amides or esters, while the carboxylic acid can be used to form salts or esters, expanding the chemical space available for drug design.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain cyclopentane-based compounds exhibit potent activity against enzymes involved in inflammatory pathways. These findings underscore the value of 1-(cyanomethyl)cyclopentane-1-carboxylic acid as a starting point for developing novel therapeutics. By modifying its structure through strategic functionalization, scientists may uncover new molecules with improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 1-(cyanomethyl)cyclopentane-1-carboxylic acid presents an interesting challenge due to its unique structural features. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to obtain sufficient quantities of this compound for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

The chemical properties of 1-(cyanomethyl)cyclopentane-1-carboxylic acid make it a versatile intermediate in organic synthesis. Its reactivity allows for diverse transformations that can be tailored to specific needs. For example, the cyano group can be reduced to an amine or converted into an nitrile oxide, while the carboxylic acid can undergo esterification or amidation reactions. These transformations open up numerous possibilities for creating structurally diverse derivatives with tailored biological activities.

In conclusion,1-(cyanomethyl)cyclopentane-1-carboxylic acid (CAS No: 220878-55-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its bifunctional nature provides ample opportunities for further derivatization and development into novel drug candidates. As research continues to uncover new therapeutic targets and synthetic strategies,1-(cyanomethyl)cyclopentane-1-carboxylic acid is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.